Cas no 439120-56-6 (<br>3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidi ne)

• Product Name: <br>3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidi ne
• CAS No: 439120-56-6
• MF: C₁₂H₇ClF₃N₃S
• MW: 317.71729016304
• CID: 3117700
• PubChem ID: 1489126
• Update Time: 2025-11-02

<br>3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidi ne Chemical and Physical Properties

Names and Identifiers

• <br>3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidi ne
• 3-chloro-2-methyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 3-chloro-2-methyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• STK305506
• 439120-56-6
• 9R-0006
• AKOS003752226
• CS-0359798
• 3-chloro-2-methyl-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H7ClF3N3S/c1-6-10(13)11-17-7(8-3-2-4-20-8)5-9(12(14,15)16)19(11)18-6/h2-5H,1H3
• InChI Key： DSWNKUCROLLVFJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN2C=1N=C(C1=CC=CS1)C=C2C(F)(F)F

Computed Properties

• Exact Mass: 317.0001306Da
• Monoisotopic Mass: 317.0001306Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.4Ų

Additional information on <br>3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidi ne

3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine (CAS No. 439120-56-6) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazolo[1,5-a]pyrimidine core, is widely studied for its potential applications in drug discovery and crop protection. Its molecular structure, featuring a thiophene ring and a trifluoromethyl group, contributes to its distinct chemical properties and reactivity.

The 3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in developing novel kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold in pharmaceutical design.

In the agrochemical sector, 3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine has shown promise as a precursor for the development of new pesticides and herbicides. The thiophene moiety in its structure is known to interact with biological targets in pests, offering a potential mechanism for crop protection. This aligns with the growing demand for sustainable agriculture solutions, as farmers and researchers seek eco-friendly alternatives to traditional chemicals.

The synthesis of 3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine typically involves multi-step reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods are part of the broader trend toward green chemistry, which emphasizes reducing waste and energy consumption in chemical production.

From a market perspective, the demand for 3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine is expected to rise, driven by its applications in both pharmaceuticals and agrochemicals. The compound's versatility and the increasing focus on precision medicine and sustainable farming are key factors contributing to its growth. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet industry needs.

Safety and handling of 3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulations, adherence to good laboratory practices is essential to ensure safe usage. Researchers and manufacturers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, 3-Chloro-2-methyl-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine (CAS No. 439120-56-6) represents a valuable compound with diverse applications in medicinal and agrochemical research. Its unique structural features and potential for innovation make it a subject of ongoing interest in the scientific community. As advancements in drug discovery and agricultural technology continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.